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Compound of Interest

Compound Name: 1-Aminocyclohexanecarbonitrile

Cat. No.: B112763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Aminocyclohexanecarbonitrile,

a versatile bifunctional organic compound. It is a derivative of cyclohexane containing both an

amino and a nitrile functional group attached to the same carbon atom. This unique structure

makes it a valuable intermediate in the synthesis of various chemical entities, particularly in the

realm of medicinal chemistry and drug development.[1]

Physicochemical Properties
The fundamental physical and chemical characteristics of 1-Aminocyclohexanecarbonitrile
are summarized below. These properties are crucial for its handling, storage, and application in

experimental settings.
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Property Value Reference

CAS Number 5496-10-6 [2][3]

Molecular Formula C₇H₁₂N₂ [2][3]

Molecular Weight 124.18 g/mol [2][3]

Physical Form
Solid or Semi-Solid or Liquid or

Lump
[4]

Boiling Point 236.16 °C (estimated) [5][6]

Flash Point
96.60 °C (206.00 °F) TCC

(estimated)
[5][6]

Vapor Pressure
0.048000 mmHg @ 25.00 °C

(estimated)
[5][6]

logP (o/w) 0.537 (estimated) [5][6]

Water Solubility
39,950 mg/L @ 25 °C

(estimated)
[5][6]

Topological Polar Surface Area 49.8 Å² [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of 1-
Aminocyclohexanecarbonitrile.

Fourier-Transform Infrared Spectroscopy (FTIR): FTIR spectral data for 1-
Aminocyclohexanecarbonitrile is available and has been recorded using the film

technique on a Bruker IFS 85 instrument.[2] This spectrum is characterized by absorption

bands corresponding to the N-H stretching of the primary amine, the C≡N stretching of the

nitrile group, and C-H stretching of the cyclohexane ring.
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Comprehensive analytical data, including NMR, HPLC, and LC-MS, are often available from

commercial suppliers.[7]

Synthesis and Experimental Protocols
The most common and historically significant method for synthesizing α-aminonitriles like 1-
Aminocyclohexanecarbonitrile is the Strecker synthesis.[8][9][10] This reaction is a three-

component condensation of a ketone (cyclohexanone), ammonia, and a cyanide source.[11]

General Experimental Protocol: Strecker Synthesis
The Strecker reaction is a robust method for preparing α-amino acids and their nitrile

precursors.[8][9][11] The synthesis involves the formation of an imine from a ketone or

aldehyde, which is then attacked by a cyanide nucleophile.[10][12]

Materials:

Cyclohexanone

Ammonia (or an ammonium salt like NH₄Cl)

Cyanide source (e.g., KCN, NaCN, or TMSCN)

Solvent (e.g., water, methanol)

Acid for workup (if necessary)

Procedure:

The ketone (cyclohexanone) is reacted with ammonia to form a cyclohexylimine

intermediate.[10][11] The carbonyl oxygen is first protonated, followed by nucleophilic attack

by ammonia. Subsequent dehydration yields the iminium ion.[11]

A cyanide ion, typically from a salt like KCN or NaCN, then performs a nucleophilic attack on

the iminium carbon.[11]

This addition results in the formation of the α-aminonitrile product, 1-
Aminocyclohexanecarbonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.ambeed.com/products/5496-10-6.html
https://www.benchchem.com/product/b112763?utm_src=pdf-body
https://www.benchchem.com/product/b112763?utm_src=pdf-body
https://nrochemistry.com/strecker-synthesis/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3339329/
https://www.masterorganicchemistry.com/reaction-guide/strecker-synthesis/
https://en.wikipedia.org/wiki/Strecker_amino_acid_synthesis
https://nrochemistry.com/strecker-synthesis/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3339329/
https://en.wikipedia.org/wiki/Strecker_amino_acid_synthesis
https://www.masterorganicchemistry.com/reaction-guide/strecker-synthesis/
https://www.organic-chemistry.org/namedreactions/strecker-synthesis.shtm
https://www.masterorganicchemistry.com/reaction-guide/strecker-synthesis/
https://en.wikipedia.org/wiki/Strecker_amino_acid_synthesis
https://en.wikipedia.org/wiki/Strecker_amino_acid_synthesis
https://en.wikipedia.org/wiki/Strecker_amino_acid_synthesis
https://www.benchchem.com/product/b112763?utm_src=pdf-body
https://www.benchchem.com/product/b112763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction progress can be monitored by techniques such as Thin Layer Chromatography

(TLC).[9]

Upon completion, the reaction mixture is typically worked up by extraction with an organic

solvent (e.g., diethyl ether), washed, and dried. The final product can be purified by methods

like flash chromatography or distillation.[8]

Reactants:
Cyclohexanone, Ammonia,

Cyanide Source
Imine FormationCondensation Cyclohexylimine

Intermediate
Nucleophilic Addition

of Cyanide
1-AminocyclohexanecarbonitrileC-C Bond Formation Workup & Purification

(Extraction, Chromatography)
Purified Product

Click to download full resolution via product page

Caption: Workflow of the Strecker Synthesis for 1-Aminocyclohexanecarbonitrile.

Chemical Reactivity and Applications
The dual functionality of 1-Aminocyclohexanecarbonitrile makes it a versatile building block

in organic synthesis.

Reduction: The nitrile group can be reduced to a primary amine using reagents like Lithium

Aluminum Hydride (LiAlH₄) or catalytic hydrogenation, yielding a 1,2-diamine.[1][8]

Oxidation: The amino group is susceptible to oxidation, potentially forming oximes or other

nitrogen-containing functionalities.[1]

Substitution: The primary amino group can act as a nucleophile in reactions with alkyl halides

or acyl chlorides to produce N-substituted derivatives.[1]

Hydrolysis: The nitrile group can be hydrolyzed under acidic or basic conditions to yield the

corresponding α-amino acid, 1-aminocyclohexanecarboxylic acid.[8]

Its primary application lies as a chemical intermediate in the synthesis of more complex

molecules, especially in the pharmaceutical industry for the development of new therapeutic

agents.[1][5]
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Caption: Key Chemical Transformations of 1-Aminocyclohexanecarbonitrile.

Safety and Toxicology
1-Aminocyclohexanecarbonitrile is a hazardous substance and must be handled with

appropriate safety precautions in a laboratory setting.
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Hazard Information Details Reference

GHS Pictograms Danger [2][4]

GHS Hazard Statements
H314: Causes severe skin

burns and eye damage.
[2][4]

H302: Harmful if swallowed. [2]

H312: Harmful in contact with

skin.
[2]

H332: Harmful if inhaled. [2]

Precautionary Statements

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[4]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[4]

P310: Immediately call a

POISON CENTER or

doctor/physician.

[4]

Toxicity Data Oral-rat LDLo: 200 mg/kg [5]

Skin-rabbit LDLo: 200 mg/kg [5]

Handling Recommendations: This compound should only be handled in a chemical fume hood

by trained personnel wearing appropriate personal protective equipment (PPE), including

chemical-resistant gloves and safety goggles.[13] Store in a dark, cool place under an inert

atmosphere.[4]

Conclusion
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1-Aminocyclohexanecarbonitrile (CAS 5496-10-6) is a key chemical intermediate with

significant potential in organic synthesis. Its preparation via the Strecker synthesis is a classic

and efficient method. The presence of both amino and nitrile groups allows for a wide range of

chemical transformations, making it a valuable precursor for α-amino acids, diamines, and

other nitrogen-containing heterocyclic compounds of interest to the pharmaceutical and

chemical industries. Due to its hazardous nature, strict adherence to safety protocols is

mandatory when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aminocyclohexanecarbonitrile-cas-number-5496-10-6-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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